4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile

• Molecular Formula: C17H12N4O3S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-(3-nitrophenyl)-6-oxo-3-phenyl-4-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile
• InChI: InChI=1S/C17H12N4O3S/c18-10-14-16(22)19-15(11-5-4-8-13(9-11)21(23)24)20(17(14)25)12-6-2-1-3-7-12/h1-9,15,25H,(H,19,22)
• InChI Key: JRAHJOUJFQVGQC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(NC(=O)C(=C2S)C#N)C3=CC(=CC=C3)[N+](=O)[O-]

Description

4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile, also known as HNP, is a chemical compound with potential applications in scientific research. It belongs to the class of pyrimidine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation.
Biochemical and Physiological Effects:
4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile has been shown to have biochemical and physiological effects in laboratory experiments. It has been found to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of certain bacterial strains. 4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile has also been found to have antioxidant activity, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile in laboratory experiments is its potential as a fluorescent probe for the detection of metal ions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile. One area of interest is its potential as a therapeutic agent for the treatment of cancer and bacterial infections. Another area of interest is its potential as a fluorescent probe for the detection of metal ions in biological samples. Further studies are needed to fully understand the mechanism of action of 4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile and to explore its potential applications in scientific research.

Synthesis Methods

One of the methods used to synthesize 4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile involves the reaction of 3-nitrobenzaldehyde with thiourea in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reacted with phenylacetonitrile and potassium hydroxide to obtain 4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile. Other methods include the use of microwave irradiation and ultrasound-assisted synthesis.

Scientific Research Applications

4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile has been studied for its potential applications in scientific research. It has been found to exhibit antimicrobial, antioxidant, and anticancer properties. 4-Hydroxy-2-(3-nitrophenyl)-1-phenyl-6-sulfanyl-1,2-dihydropyrimidine-5-carbonitrile has also been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples.